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Compound of Interest

Compound Name: 5-Amino-2-fluorobenzoic acid

Cat. No.: B1270789 Get Quote

An In-depth Technical Guide to 5-Amino-2-fluorobenzoic Acid: Core Molecular Properties

For researchers, scientists, and drug development professionals, a precise understanding of a

compound's fundamental properties is paramount. This guide provides the core molecular

information for 5-Amino-2-fluorobenzoic acid.

Core Molecular Data
The fundamental molecular attributes of 5-Amino-2-fluorobenzoic acid are summarized

below.

Property Value Citation

Molecular Formula C₇H₆FNO₂ [1][2]

Molecular Weight 155.13 g/mol [1][2]

Empirical Formula (Hill

Notation)
C₇H₆FNO₂ [1]

It is important to note that the isomer 2-Amino-5-fluorobenzoic acid shares the same molecular

formula and weight[3][4].

Logical Relationship of Molecular Properties
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The following diagram illustrates the direct relationship between the chemical compound and

its key molecular identifiers.
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Caption: Molecular properties of 5-Amino-2-fluorobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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